Cas no 2171979-50-1 (4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid)

• Product Name: 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid
• CAS No: 2171979-50-1
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 5978842
• PubChem ID: 165808333
• Update Time: 2025-11-01

4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid
• EN300-1489954
• 2171979-50-1
• 4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}formamido)butanoic acid

• Inchi： 1S/C24H23N3O5S/c28-22(29)10-5-11-25-23(30)20-14-33-21(27-20)12-26-24(31)32-13-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,14,19H,5,10-13H2,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： YFLNVVOAHFTVQP-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCCC(=O)O)=O)N=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 146Ų

Additional information on 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid

Introduction to 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid (CAS No. 2171979-50-1)

4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid, also known by its CAS number 2171979-50-1, is a complex organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. These structural elements contribute to its potential as a building block in the synthesis of bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The thiazole ring, on the other hand, is a common heterocyclic motif found in many biologically active compounds, including antibiotics and antifungal agents. The combination of these functional groups in 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid makes it a valuable intermediate in the development of novel pharmaceuticals.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. This is particularly significant given the growing concern over antibiotic resistance. The thiazole ring and the Fmoc protecting group play crucial roles in modulating the compound's biological activity and stability.

In addition to its antimicrobial properties, 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid has been explored for its potential as an anticancer agent. Research has demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by interfering with key cellular processes such as DNA replication and protein synthesis. The ability to fine-tune the structure of this compound through chemical modifications allows for the optimization of its pharmacological properties.

The synthesis of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid involves several well-established synthetic routes. One common approach involves the coupling of a thiazole-containing carboxylic acid with an Fmoc-amino acid derivative using standard peptide coupling reagents such as HATU or EDC/HOAt. This method ensures high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid have been extensively studied. It is a white crystalline solid with a molecular weight of 505.58 g/mol. The compound is soluble in organic solvents such as DMSO and DMF but has limited solubility in water. These properties are important considerations for its use in various applications, including drug discovery and formulation development.

In terms of safety and handling, 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-y l}formamido)butanoic acid should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the safety of researchers and laboratory personnel.

The future prospects for 4-{[2-(fluorenylmethyloxycarbonylamino)-methylthiazol -4-carbonyl]aminobutanoic acid} are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods to improve yield and purity while reducing costs.

In conclusion, 4-{[2-(fluorenylmethyloxycarbonylamino)-methylthiazol -4-carbonyl]aminobutanoic acid} (CAS No. 2171979-50-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Continued research into this compound will likely lead to new discoveries and advancements in the field.